2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[1,3-dimethyl-7-(4-nitrophenyl)-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H17F3N6O5S/c1-30-19-17(21(34)31(2)22(30)35)20(29-18(28-19)12-6-8-15(9-7-12)32(36)37)38-11-16(33)27-14-5-3-4-13(10-14)23(24,25)26/h3-10H,11H2,1-2H3,(H,27,33)
• InChI Key: DUFRZLFKAOKFCT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])SCC(=O)NC4=CC=CC(=C4)C(F)(F)F)C(=O)N(C1=O)C
• Molecular Formula: C23H17F3N6O5S
• Molecular Weight: 546.5 g/mol

Description

2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C23H17F3N6O5S and its molecular weight is 546.48. The purity is usually 95%.
BenchChem offers high-quality 2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6,8-dimethyl-2-(4-nitrophenyl)-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Chemistry Applications

One area of significant interest is the development of novel antimicrobial agents. For instance, the synthesis and evaluation of new heterocyclic compounds incorporating antipyrine moiety have been reported, demonstrating antimicrobial activity against various strains. These studies indicate the potential of structurally related compounds for therapeutic applications in combating microbial infections (Bondock et al., 2008).

Radiopharmaceutical Science

In radiopharmaceutical sciences, derivatives of pyrazolo[1,5-a]pyrimidine have been synthesized for use as selective ligands in imaging translocator proteins (18 kDa) with PET, showcasing the application of such compounds in diagnostic imaging and potential therapeutic monitoring (Dollé et al., 2008).

Diuretic Activity

Research into the diuretic, natriuretic, and kaliuretic activities of 2-aryl-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-4-one derivatives has been conducted, highlighting the therapeutic potential of these compounds in managing conditions requiring diuretic intervention (Monge et al., 1993).

Polymer Science

In polymer science, the synthesis and characterization of novel soluble polyimides based on pyridine-containing aromatic diamine and various aromatic dianhydrides have been explored. These studies reveal the application of such compounds in creating materials with excellent thermal stability, mechanical properties, and potential for use in advanced engineering and electronics (Wang et al., 2007).

Anticonvulsant Agents

The exploration of (4,6-dimethylpyrimidin-2-yl)thio-N-acetamides derivatives for their potential as anticonvulsant agents is another area of interest. These studies aim to develop new therapeutic options for managing seizure disorders, demonstrating the broad applicational scope of compounds with similar structural features (Severina et al., 2020).